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Compound of Interest

Compound Name: (S)-1-N-Cbz-Pipecolinic acid

Cat. No.: B1269922 Get Quote

(S)-1-N-Cbz-Pipecolinic acid, also known as (S)-1-(Benzyloxycarbonyl)piperidine-2-carboxylic

acid, is a chiral building block commonly used in organic synthesis, particularly in the

preparation of pharmaceutical compounds and peptidomimetics. This guide provides its core

physicochemical properties.

Molecular Data
The fundamental molecular characteristics of (S)-1-N-Cbz-Pipecolinic acid are summarized in

the table below. This data is essential for stoichiometric calculations in chemical reactions and

for analytical characterization.

Property Value Reference

Molecular Formula C14H17NO4 [1][2][3]

Molecular Weight 263.29 g/mol [1][2]

Exact Mass 263.11575802 g/mol [2]

CAS Number 28697-11-2 [1][2][3]

Note on Additional User Requirements:

Experimental Protocols: The determination of molecular weight and formula for a well-

characterized compound like (S)-1-N-Cbz-Pipecolinic acid is typically performed using
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standard analytical techniques such as mass spectrometry and elemental analysis. Detailed,

novel experimental protocols are not applicable for the presentation of these fundamental

properties.

Diagrams and Visualizations: The request for diagrams of signaling pathways or

experimental workflows is not relevant to the intrinsic physicochemical properties of a single

small molecule. Therefore, no Graphviz diagrams have been generated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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